Cas no 2137706-55-7 (2-Cyclohexyl-4-[(2-methylpropyl)amino]butan-1-ol)

• Product Name: 2-Cyclohexyl-4-[(2-methylpropyl)amino]butan-1-ol
• CAS No: 2137706-55-7
• MF: C₁₄H₂₉NO
• MW: 227.386164426804
• CID: 6349539
• PubChem ID: 165464578
• Update Time: 2025-10-19

2-Cyclohexyl-4-[(2-methylpropyl)amino]butan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2137706-55-7
• EN300-800939
• 2-cyclohexyl-4-[(2-methylpropyl)amino]butan-1-ol
• 2-Cyclohexyl-4-[(2-methylpropyl)amino]butan-1-ol

• Inchi： 1S/C14H29NO/c1-12(2)10-15-9-8-14(11-16)13-6-4-3-5-7-13/h12-16H,3-11H2,1-2H3
• InChI Key： RCRDDJSODJVYBO-UHFFFAOYSA-N
• SMILES： OCC(CCNCC(C)C)C1CCCCC1

Computed Properties

• Exact Mass: 227.224914549g/mol
• Monoisotopic Mass: 227.224914549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 32.3Ų

Additional information on 2-Cyclohexyl-4-[(2-methylpropyl)amino]butan-1-ol

Comprehensive Overview of 2-Cyclohexyl-4-[(2-methylpropyl)amino]butan-1-ol (CAS No. 2137706-55-7): Properties, Applications, and Research Insights

The compound 2-Cyclohexyl-4-[(2-methylpropyl)amino]butan-1-ol (CAS No. 2137706-55-7) is a specialized organic molecule gaining attention in pharmaceutical and chemical research due to its unique structural features. With a molecular formula that combines a cyclohexyl group with an amino alcohol moiety, this compound exhibits versatile reactivity, making it valuable for synthetic applications. Researchers are particularly interested in its potential as a chiral building block or intermediate in drug development, given the rising demand for enantioselective synthesis in modern medicine.

Recent studies highlight the growing importance of amino alcohol derivatives like 2-Cyclohexyl-4-[(2-methylpropyl)amino]butan-1-ol in addressing challenges such as drug bioavailability and targeted delivery systems. The compound’s hydrophilic-lipophilic balance (HLB) and hydrogen-bonding capacity align with current trends in biocompatible material design, a hot topic in nanotechnology and sustainable chemistry. Its CAS No. 2137706-55-7 is frequently searched in academic databases, reflecting its relevance in structure-activity relationship (SAR) studies.

From a synthetic perspective, the cyclohexyl ring in 2-Cyclohexyl-4-[(2-methylpropyl)amino]butan-1-ol offers steric stability, while the butan-1-ol chain provides flexibility for functionalization. This duality makes it a candidate for catalysis and ligand design, areas where users often search for customized molecular scaffolds. Industry professionals also explore its role in green chemistry applications, as milder reaction conditions are achievable with such multifunctional intermediates.

Analytical characterization of CAS No. 2137706-55-7 typically involves NMR spectroscopy, mass spectrometry, and HPLC purity testing—techniques widely discussed in quality control forums. The compound’s logP and pKa values are critical data points for researchers optimizing ADME properties (Absorption, Distribution, Metabolism, Excretion), a recurring theme in pharmacokinetic queries.

In conclusion, 2-Cyclohexyl-4-[(2-methylpropyl)amino]butan-1-ol represents a nexus of innovation in medicinal chemistry and material science. Its CAS No. 2137706-55-7 serves as a gateway to advanced studies on molecular interactions and sustainable synthesis, addressing both academic curiosity and industrial needs. Future research may unlock further applications in bioconjugation or smart polymers, aligning with global shifts toward precision chemistry.